Cas no 887973-38-8 (5-(3,5-Bis(trifluoromethyl)phenyl)-nicotinic acid)

5-(3,5-Bis(trifluoromethyl)phenyl)-nicotinic acid structure
887973-38-8 structure
Product Name:5-(3,5-Bis(trifluoromethyl)phenyl)-nicotinic acid
CAS No:887973-38-8
MF:C14H7F6NO2
MW:335.201304674149
CID:2199399
Update Time:2023-08-07

5-(3,5-Bis(trifluoromethyl)phenyl)-nicotinic acid Chemical and Physical Properties

Names and Identifiers

    • 5-(3,5-BIS(TRIFLUOROMETHYL)PHENYL)-NICOTINIC ACID
    • 5-(3,5-Bis(trifluoromethyl)phenyl)nicotinic acid
    • AB24320
    • 5-(3,5-Bis(trifluoromethyl)phenyl)-nicotinic acid
    • Inchi: 1S/C14H7F6NO2/c15-13(16,17)10-2-7(3-11(4-10)14(18,19)20)8-1-9(12(22)23)6-21-5-8/h1-6H,(H,22,23)
    • InChI Key: HHJDYJOZLDPADH-UHFFFAOYSA-N
    • SMILES: FC(C1C=C(C(F)(F)F)C=C(C2C=NC=C(C(=O)O)C=2)C=1)(F)F

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 9
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 2
  • Complexity: 414
  • Topological Polar Surface Area: 50.2
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